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Compound of Interest

Compound Name: N-Bromophthalimide

Cat. No.: B1208297 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of N-Bromophthalimide (CAS No. 2439-

85-2), a versatile reagent for bromination and amination reactions. This document is intended

for researchers, scientists, and professionals in drug development and other chemical

industries, offering detailed information on its properties, synthesis, and key applications.

Core Properties of N-Bromophthalimide
N-Bromophthalimide (NBP) is a crystalline solid, appearing as a light yellow or white to cream

powder.[1] It is widely utilized in organic synthesis as a stable and effective source of

electrophilic bromine.
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Property Value Source

CAS Number 2439-85-2 [1][2][3][4]

Molecular Formula C₈H₄BrNO₂ [1][2][3][4]

Molecular Weight 226.03 g/mol [1][2][3][4]

Melting Point 194-210 °C [1][2][3]

Appearance

Light yellow crystalline powder

/ White to cream crystals or

powder

[1]

Purity ≥ 95% [2]

Safety and Handling
N-Bromophthalimide is classified as an irritant. It is known to cause skin and serious eye

irritation, and may cause respiratory irritation.[2][5] Appropriate personal protective equipment

(PPE), including gloves, eye protection, and a dust mask, should be worn when handling this

chemical.[2]

Hazard Statements: H315, H319, H335[2][5]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[2]

Experimental Protocols
Synthesis of N-Bromophthalimide
N-Bromophthalimide can be synthesized from phthalimide by reaction with bromine in the

presence of a base. The following is a representative protocol:

Materials:

Phthalimide

Sodium hydroxide
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Bromine

Water

Ice bath

Procedure:

In a reaction flask, dissolve 25g of phthalimide and 8g of sodium hydroxide in 100 mL of

water with vigorous stirring. It is recommended to use a flask with a capacity significantly

larger than the reaction volume to accommodate any foaming.

Cool the reaction mixture in an ice bath.

Slowly add distilled bromine to the cooled and vigorously stirred solution. The bromine will

react with the sodium phthalimide salt formed in situ.

Continue stirring in the ice bath to allow the reaction to proceed to completion, resulting in

the precipitation of N-Bromophthalimide.

Isolate the solid product by filtration, wash with cold water to remove any remaining salts,

and dry under vacuum.

Allylic Amination of Alkenes
N-Bromophthalimide, in combination with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), serves

as an effective system for the allylic amination of alkenes. This reaction proceeds under mild

conditions and offers a direct method for the installation of nitrogen nucleophiles.

Materials:

Alkene substrate

N-Bromophthalimide (NBP)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

Dichloromethane (CH₂Cl₂)
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Procedure:

In a suitable reaction vessel, dissolve the alkene substrate (1.0 mmol) in dichloromethane

(2.0 mL).

Add N-Bromophthalimide (1.2 equiv) and DBU (1.2 equiv) to the solution.

Stir the reaction mixture at room temperature for 12-24 hours.

Upon completion of the reaction, as monitored by an appropriate technique (e.g., TLC or GC-

MS), the reaction mixture can be concentrated under reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield the

desired allylic amine.

Bromination of Aromatic Compounds
N-Bromophthalimide is an effective reagent for the electrophilic bromination of activated

aromatic compounds, such as anisole. The reaction can be carried out in the presence of

aqueous acetic acid.

Materials:

Aromatic substrate (e.g., Anisole)

N-Bromophthalimide (NBP)

Aqueous acetic acid

Procedure:

Dissolve the aromatic substrate in aqueous acetic acid in a reaction flask.

Add N-Bromophthalimide to the solution.

Stir the reaction mixture under appropriate temperature conditions. The reaction kinetics

indicate a first-order dependence on the concentration of NBP and zero-order on the

aromatic substrate.
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After the reaction is complete, the bromo-derivative can be isolated by extraction and purified

by standard methods such as recrystallization or column chromatography.

Reaction Mechanisms and Pathways
The allylic amination of alkenes using the NBP/DBU system is proposed to proceed through a

dual activation mechanism. DBU activates NBP, enhancing the electrophilicity of the bromine

atom and the nucleophilicity of the phthalimide nitrogen. This leads to the formation of an allyl

bromide intermediate, which then undergoes nucleophilic substitution by the phthalimide anion.

Activation

Reaction Pathway

Alkene
Allyl Bromide
Intermediate

Bromination

N-Bromophthalimide

[NBP---DBU]
Activated Complex

Activation

DBU

Phthalimide Anion

Allylic Amine
ProductNucleophilic

Substitution

Click to download full resolution via product page

Caption: Proposed mechanism for the allylic amination of alkenes using NBP and DBU.

This document serves as a foundational resource for the safe and effective use of N-
Bromophthalimide in a research setting. For specific applications, further optimization of the

described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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